![molecular formula C15H16N2O5 B2778755 Ethyl 2-(3-(benzyloxy)isoxazole-5-carboxamido)acetate CAS No. 1448072-91-0](/img/structure/B2778755.png)
Ethyl 2-(3-(benzyloxy)isoxazole-5-carboxamido)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Ethyl 2-(3-(benzyloxy)isoxazole-5-carboxamido)acetate” is a chemical compound that contains an isoxazole ring, which is a five-membered heterocyclic moiety . This compound has two reducible sites in the molecule, namely the benzylic-like position and the isoxazole N–O bond .
Synthesis Analysis
The synthesis of this compound involves the palladium hydrogenation of ethyl 5-(benzoyloxymethyl)isoxazole-3-carboxylate . The isoxazole substrate was prepared by NaOH-catalyzed cycloaddition-condensation of ethyl nitroacetate and propargyl benzoate in water .
Molecular Structure Analysis
The molecular structure of “this compound” includes the arrangement of atoms and the chemical bonds that hold the atoms together . It contains a total of 47 bonds .
Chemical Reactions Analysis
The chemical reactions involving this compound include the palladium hydrogenation of ethyl 5-(benzoyloxymethyl)isoxazole-3-carboxylate . The presence of two reducible sites in the molecule creates a possible competition . The results show that under the applied conditions, ethyl (Z)-2-amino-4-oxo-2-pentanoate is obtained as the only product .
Scientific Research Applications
Synthesis and Characterization
Ethyl 2-(3-(benzyloxy)isoxazole-5-carboxamido)acetate is an intermediate compound or a structural motif in various synthetic routes aimed at creating novel organic compounds with potential biological and chemical applications. Its involvement in synthesis processes often leverages its chemical reactivity to build more complex molecules.
Enzymatic Resolution and Synthesis of Drug Intermediates
- This compound has been explored in the context of enzymatic resolution, serving as a precursor or intermediate in the synthesis of chiral drug molecules. For example, a study demonstrated its use in the kinetic resolution to obtain S-enantiomers of related compounds through a lipase-catalyzed transesterification reaction, showing potential in the production of chiral drugs (Kasture et al., 2005).
Novel Organic Syntheses
- Innovative synthetic routes have been developed using this compound or its derivatives as key intermediates. These routes enable the creation of diverse organic molecules, including those with potential pharmaceutical applications. A study highlighted the synthesis of novel organic compounds through interactions with various arylidinemalononitrile derivatives, underlining the versatility of this compound in facilitating complex chemical transformations (Mohamed, 2021).
Antifungal Applications
- Research into the antifungal activity of compounds synthesized from this compound derivatives has shown promise. One study found that specific azetidinones derived from reactions involving this compound exhibited moderate to good antifungal activity, suggesting potential utility in developing new antifungal agents (Toraskar et al., 2009).
Advancements in Coupling Reactions
- The compound has been utilized in coupling reactions to produce a series of α-ketoamide derivatives, demonstrating the efficiency of using this compound in conjunction with other reagents to synthesize compounds with potential bioactivity. This showcases its role in expanding the toolkit for synthetic organic chemistry, particularly in the synthesis of benzoyl amino acid ester derivatives (El‐Faham et al., 2013).
Structural Analysis and Crystallography
- Studies on compounds related to this compound have contributed to a deeper understanding of molecular structures through crystallographic analysis. These analyses help in elucidating the structural features critical for the biological activity or chemical reactivity of such compounds, providing insights into their potential applications in material science and pharmaceuticals (Li et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-[(3-phenylmethoxy-1,2-oxazole-5-carbonyl)amino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5/c1-2-20-14(18)9-16-15(19)12-8-13(17-22-12)21-10-11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVYAZWKQMKMAKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1=CC(=NO1)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.